Cas no 1187168-98-4 (4-(4-Fluorobenzoyl)isoquinoline)

• Product Name: 4-(4-Fluorobenzoyl)isoquinoline
• CAS No: 1187168-98-4
• MF: C₁₆H₁₀FNO
• MW: 251.255107402802
• CID: 4684734
• Update Time: 2025-06-08

4-(4-Fluorobenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorobenzoyl)isoquinoline
• (4-Fluorophenyl)(isoquinolin-4-yl)methanone
• SEL10962628

• Inchi： 1S/C16H10FNO/c17-13-7-5-11(6-8-13)16(19)15-10-18-9-12-3-1-2-4-14(12)15/h1-10H
• InChI Key： XMNXFAVTZGSGOX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=NC=C2C=CC=CC=12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 30

Additional information on 4-(4-Fluorobenzoyl)isoquinoline

Professional Introduction to Compound with CAS No. 1187168-98-4 and Product Name: 4-(4-Fluorobenzoyl)isoquinoline

4-(4-Fluorobenzoyl)isoquinoline, identified by its Chemical Abstracts Service (CAS) number 1187168-98-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery. The presence of a fluorobenzoyl moiety and an isoquinoline backbone imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The isoquinoline core is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules. Its aromatic system, coupled with nitrogen-containing heterocycles, contributes to favorable interactions with biological targets such as enzymes and receptors. The introduction of the 4-fluorobenzoyl group further enhances the compound's potential by introducing electronic and steric effects that can modulate binding affinity and selectivity. This combination makes 4-(4-Fluorobenzoyl)isoquinoline a promising candidate for further exploration in the development of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(4-Fluorobenzoyl)isoquinoline and biological targets. Studies have demonstrated that the fluorobenzoyl substituent can improve binding affinity by optimizing hydrogen bonding networks and hydrophobic interactions. Additionally, the electron-withdrawing nature of the fluorine atom can fine-tune the electronic properties of the molecule, enhancing its pharmacological activity. These insights have guided the synthesis of derivative compounds with improved efficacy and reduced toxicity.

In the realm of drug discovery, 4-(4-Fluorobenzoyl)isoquinoline has been investigated for its potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases and proteases, which are critical targets in oncology research. The fluorine atom's ability to enhance metabolic stability has also been exploited to develop prodrugs with prolonged half-lives, improving therapeutic outcomes.

The synthesis of 4-(4-Fluorobenzoyl)isoquinoline involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring its suitability for preclinical studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic framework of this compound. These synthetic advancements have not only streamlined production but also enabled the rapid generation of analogs for structure-activity relationship (SAR) studies.

Biological evaluation of 4-(4-Fluorobenzoyl)isoquinoline has revealed promising results in vitro. Its interaction with biological targets has been characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided critical insights into its binding mode and mechanism of action. Furthermore, cell-based assays have demonstrated its potential as an inhibitor of disease-relevant pathways, supporting its candidacy as a lead compound for drug development.

The integration of artificial intelligence (AI) and machine learning (ML) has accelerated the discovery process for compounds like 4-(4-Fluorobenzoyl)isoquinoline. Predictive models have been developed to forecast biological activity based on molecular descriptors, enabling researchers to prioritize promising candidates for experimental validation. This interdisciplinary approach has significantly reduced the time required to identify lead compounds, fostering faster development cycles in pharmaceutical research.

Future directions in the study of 4-(4-Fluorobenzoyl)isoquinoline include exploring its role in modulating immune responses and its potential as an immunomodulatory agent. The compound's ability to interact with immune receptors has sparked interest in its application against autoimmune diseases and infections. Additionally, investigating its effects on central nervous system (CNS) receptors may uncover novel therapeutic avenues for neurological disorders.

The environmental impact of synthesizing and utilizing 4-(4-Fluorobenzoyl)isoquinoline has also been considered. Green chemistry principles have been applied to develop sustainable synthetic routes that minimize waste and energy consumption. These efforts align with global initiatives to promote eco-friendly pharmaceutical practices, ensuring that drug development is both effective and environmentally responsible.

In conclusion, 4-(4-Fluorobenzoyl)isoquinoline (CAS No. 1187168-98-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of an isoquinoline scaffold with a fluorobenzoyl substituent offers a versatile platform for drug discovery. With ongoing research focused on optimizing synthesis methods, exploring biological activities, and leveraging computational tools, this compound is poised to contribute significantly to future medical breakthroughs.